4-cyano-2-fluoro-N-[6-methyl-2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide

• IUPAC Name: 4-cyano-2-fluoro-N-(6-methyl-2-naphthalen-1-ylbenzotriazol-5-yl)benzamide
• InChI: InChI=1S/C25H16FN5O/c1-15-11-22-23(13-21(15)28-25(32)19-10-9-16(14-27)12-20(19)26)30-31(29-22)24-8-4-6-17-5-2-3-7-18(17)24/h2-13H,1H3,(H,28,32)
• InChI Key: ZOMAFONPJOESDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN(N=C2C=C1NC(=O)C3=C(C=C(C=C3)C#N)F)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C25H16FN5O
• Molecular Weight: 421.4 g/mol

Description

4-cyano-2-fluoro-N-[6-methyl-2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-cyano-2-fluoro-N-[6-methyl-2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide involves inhibition of the Akt signaling pathway. This pathway is involved in cell survival and proliferation, and inhibition of this pathway leads to apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have biochemical and physiological effects in various studies. It has been shown to induce apoptosis in cancer cells, inhibit tumor growth, and reduce angiogenesis. It has also been shown to have potential use as a fluorescent probe in biological imaging.

Advantages and Limitations for Lab Experiments

One advantage of using 4-cyano-2-fluoro-N-[6-methyl-2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide in lab experiments is its potential use as a fluorescent probe in biological imaging. However, one limitation is that it may not be suitable for in vivo studies due to its potential toxicity.

Future Directions

There are several future directions for research on 4-cyano-2-fluoro-N-[6-methyl-2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide. One direction is to further study its potential use as a fluorescent probe in biological imaging. Another direction is to investigate its potential use in combination with other anticancer drugs for improved efficacy. Additionally, further studies are needed to determine its toxicity and potential for in vivo use.

Synthesis Methods

The synthesis of 4-cyano-2-fluoro-N-[6-methyl-2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide involves a series of chemical reactions. The starting materials, 2-amino-5-fluorobenzonitrile and 6-methyl-2-(1-naphthyl)-2H-1,2,3-benzotriazole-5-carbaldehyde, are reacted to form the intermediate product. This intermediate is then reacted with 4-cyanobenzoyl chloride to form the final product.

Scientific Research Applications

4-cyano-2-fluoro-N-[6-methyl-2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide has potential applications in various fields of scientific research. It has been studied for its anticancer properties, as it inhibits the growth of cancer cells by inducing apoptosis. It has also been studied for its potential use as a fluorescent probe in biological imaging.